Cas no 91718-65-9 (6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid)

• Product Name: 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid
• CAS No: 91718-65-9
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 786709
• PubChem ID: 809546
• Update Time: 2025-11-02

6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-methyl-2-(phenylthio)-
• 6-methyl-2-phenylsulfanylpyridine-3-carboxylic acid
• 6-Methyl-2-(phenylthio)nicotinic acid
• AKOS000507580
• 6-methyl-2-(phenylsulfanyl)pyridine-3-carboxylic acid
• CS-0222597
• SCHEMBL10013160
• 6-Methyl-2-(phenylthio)nicotinicacid
• Z995152302
• DTXSID00355623
• EN300-111877
• Oprea1_314435
• Oprea1_686985
• 91718-65-9
• 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid

• Inchi： 1S/C13H11NO2S/c1-9-7-8-11(13(15)16)12(14-9)17-10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
• InChI Key： XHFRWZHWRQHZET-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C(=O)O)=CC=C(C)N=1

Computed Properties

• Exact Mass: 245.05104977g/mol
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 409.7±45.0 °C at 760 mmHg
• Flash Point: 201.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid

6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid: A Promising Scaffold in Modern Medicinal Chemistry

6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid, with the CAS number 91718-65-9, represents a versatile molecular scaffold that has garnered significant attention in recent years due to its potential applications in drug discovery and functional materials. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this molecule, such as the 6-methyl group, phenylsulfanyl substituent, and carboxylic acid functionality, contribute to its chemical reactivity and biological relevance.

Recent advances in computational chemistry and synthetic biology have enabled researchers to explore the structure-activity relationship (SAR) of 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid in greater detail. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for the development of novel anti-inflammatory agents. The phenylsulfanyl group in this molecule is believed to play a critical role in modulating interactions with target proteins, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are key enzymes in the inflammatory response.

One of the most intriguing aspects of 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid is its ability to form stable hydrogen bonds with biological macromolecules. This property is particularly valuable in the design of targeted drug therapies, where specific molecular interactions are essential for efficacy. For instance, a 2024 preclinical study demonstrated that this compound could selectively bind to neuroinflammatory targets, offering a potential therapeutic strategy for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

From a synthetic perspective, the 6-methyl group in 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid provides a flexible platform for further functionalization. Researchers have explored various derivatization strategies, including the introduction of fluorinated moieties and electron-deficient substituents, to enhance its pharmacokinetic profile. These modifications have been shown to improve solubility, metabolic stability, and target specificity, which are critical factors in drug development.

The carboxylic acid functionality of this compound also plays a pivotal role in its biological activity. This group can participate in ionic interactions with cellular receptors, enabling the molecule to modulate signaling pathways associated with inflammation and oxidative stress. A 2023 review article in Chemical Reviews emphasized the importance of carboxylic acid derivatives in the design of selective kinase inhibitors, a field where 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid has shown promising potential.

Another area of interest is the phenylsulfanyl substituent in this compound. This group is known for its ability to act as a bioisostere for other functional groups, such as thiol or sulfide moieties. The phenylsulfanyl group may enhance the molecule’s ability to penetrate biological membranes, thereby improving its bioavailability. Recent studies have also suggested that this substituent could contribute to the molecule’s antioxidant properties, further expanding its therapeutic applications.

From an environmental perspective, the synthetic route to 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid has been optimized to minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been applied to ensure that the production of this compound aligns with sustainable development goals. This is particularly important given the growing demand for environmentally friendly pharmaceuticals in the modern era.

Despite its promising properties, 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid still faces challenges in terms of clinical translation. Further research is needed to fully understand its toxicological profile and optimize its therapeutic index. However, the molecule’s structural versatility and biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, 6-Methyl-2-(phenylsulfanyl)pyridine-3-carboxylic Acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups and structural features positions it as a valuable scaffold for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases.